Cas no 426818-34-0 (3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-(9CI))

• Product Name: 3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-(9CI)
• CAS No: 426818-34-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 1020183
• PubChem ID: 22396546
• Update Time: 2025-04-20

3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2,4-dione,1-methyl-(9CI)
• 1-METHYL-3-AZABICYCLO[3.1.0]HEXANE-2,4-DIONE
• SCHEMBL6299278
• 426818-34-0

• Inchi： 1S/C6H7NO2/c1-6-2-3(6)4(8)7-5(6)9/h3H,2H2,1H3,(H,7,8,9)
• InChI Key： COOSDAIGFVXLLU-UHFFFAOYSA-N
• SMILES： O=C1C2(C)CC2C(N1)=O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: -0.00220